Cas no 1255207-16-9 (ethyl 2-(4-cyano-3-methoxyphenyl)acetate)

Ethyl 2-(4-cyano-3-methoxyphenyl)acetate is a versatile ester derivative featuring a cyano and methoxy functional group on the phenyl ring. This compound is primarily used as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups enhances its reactivity, making it valuable for further functionalization. Its ester moiety allows for easy hydrolysis or transesterification, while the aromatic nitrile group offers opportunities for nucleophilic substitution or reduction. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and purity make it suitable for precise synthetic applications.
ethyl 2-(4-cyano-3-methoxyphenyl)acetate structure
1255207-16-9 structure
Product Name:ethyl 2-(4-cyano-3-methoxyphenyl)acetate
CAS No:1255207-16-9
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD18396253
CID:2126083
PubChem ID:66643843
Update Time:2025-05-20

ethyl 2-(4-cyano-3-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-cyano-3-methoxyphenyl)acetate
    • ethyl 2-(4-cyano-3-methoxy-phenyl)acetate
    • SCHEMBL286389
    • ethyl2-(4-cyano-3-methoxyphenyl)acetate
    • ethyl (4-cyano-3-methoxyphenyl)acetate
    • JZDQGUMBHPMRHM-UHFFFAOYSA-N
    • ethyl(4-cyano-3-methoxyphenyl)acetate
    • DA-13507
    • 1255207-16-9
    • MDL: MFCD18396253
    • Inchi: 1S/C12H13NO3/c1-3-16-12(14)7-9-4-5-10(8-13)11(6-9)15-2/h4-6H,3,7H2,1-2H3
    • InChI Key: JZDQGUMBHPMRHM-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=CC(C#N)=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 219.08954328Da
  • Monoisotopic Mass: 219.08954328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.3Ų

ethyl 2-(4-cyano-3-methoxyphenyl)acetate Pricemore >>

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